![molecular formula C18H17ClN2O3 B4393969 6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride](/img/structure/B4393969.png)
6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride
Overview
Description
6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride, also known as MQCA, is a chemical compound that has been extensively studied in scientific research. It belongs to the class of quinoline derivatives and has a wide range of potential applications in various fields such as medicine, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of 6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential. It has also been found to inhibit the PI3K/Akt and MAPK/ERK signaling pathways, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation, oxidative stress, and melanin production.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride in lab experiments is its potent antitumor activity against various types of cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to dissolve and administer in certain experiments.
Future Directions
There are several future directions for the study of 6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride. One potential direction is the development of new drugs based on this compound for the treatment of cancer, inflammation, and hyperpigmentation. Another potential direction is the investigation of the molecular mechanisms underlying the antitumor and antimicrobial activities of this compound. Additionally, the development of new synthesis methods for this compound could lead to the production of more potent and effective derivatives.
Scientific Research Applications
6-methoxy-4-[(2-methylphenyl)amino]-3-quinolinecarboxylic acid hydrochloride has been extensively studied for its potential applications in various fields. In pharmacology, this compound has been shown to exhibit potent antitumor activity against various types of cancer cells, including breast cancer, lung cancer, and liver cancer. It has also been found to have antimicrobial and antiviral properties, making it a potential candidate for the development of new antibiotics and antiviral drugs.
In biochemistry, this compound has been shown to inhibit the activity of certain enzymes such as xanthine oxidase and tyrosinase, which are involved in the production of reactive oxygen species and melanin, respectively. This makes this compound a potential candidate for the development of new drugs for the treatment of diseases such as gout and hyperpigmentation.
Properties
IUPAC Name |
6-methoxy-4-(2-methylanilino)quinoline-3-carboxylic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3.ClH/c1-11-5-3-4-6-15(11)20-17-13-9-12(23-2)7-8-16(13)19-10-14(17)18(21)22;/h3-10H,1-2H3,(H,19,20)(H,21,22);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKBSDBVEMQJHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC2=C3C=C(C=CC3=NC=C2C(=O)O)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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